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Compound of Interest

Compound Name: Asandeutertinib

Cat. No.: B15572018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Asandeutertinib (Osimertinib-d3, AZD-9291-d3) is a deuterated, third-generation, irreversible

Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibitor (TKI).[1][2] It is an orally

administered, ATP-competitive inhibitor with potential applications in the treatment of advanced

EGFR-mutated non-small cell lung cancer (NSCLC).[1][2] Proper preparation and storage of

Asandeutertinib stock solutions are critical for maintaining its stability and ensuring the

accuracy and reproducibility of experimental results. These application notes provide detailed

protocols for the preparation and storage of Asandeutertinib.

Quantitative Data Summary
The following tables summarize the key quantitative data for the preparation and storage of

Asandeutertinib.

Table 1: Solubility
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Solvent Concentration Molarity Notes

DMSO 125 mg/mL 248.69 mM

Ultrasonic assistance

may be required. Use

of newly opened, non-

hygroscopic DMSO is

recommended for

optimal solubility.[3]

Table 2: Storage Conditions and Stability

Form
Storage
Temperature

Duration Source

Powder -20°C 3 years MedchemExpress

-20°C 2 years DC Chemicals

4°C 2 years MedchemExpress

Stock Solution in

DMSO
-80°C 1 year Selleck Chemicals

-80°C 6 months
MedchemExpress, DC

Chemicals

-20°C 1 month
Selleck Chemicals,

MedchemExpress

4°C 2 weeks DC Chemicals

Table 3: Stock Solution Preparation Examples (for a 10 mM stock)
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Desired Volume
Mass of Asandeutertinib
(MW: 502.63 g/mol )

Volume of DMSO

1 mL 5.026 mg 1 mL

5 mL 25.13 mg 5 mL

10 mL 50.26 mg 10 mL

Experimental Protocols
Protocol 1: Preparation of Asandeutertinib Stock
Solution (10 mM in DMSO)
Materials:

Asandeutertinib powder (MW: 502.63 g/mol )

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Vortex mixer

Water bath sonicator (optional)

Procedure:

Equilibration: Before opening, allow the vial of Asandeutertinib powder to equilibrate to

room temperature for at least 1 hour. This prevents condensation from forming on the

powder.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

desired amount of Asandeutertinib powder. For example, for 1 mL of a 10 mM stock

solution, weigh 5.026 mg.
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Solvent Addition: Add the calculated volume of DMSO to the tube containing the

Asandeutertinib powder. For the 5.026 mg of powder, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes to dissolve the

powder.

Sonication (if necessary): If the compound does not fully dissolve with vortexing, place the

tube in a water bath sonicator for 5-10 minute intervals until the solution is clear.

Sterilization (optional): If required for your application (e.g., cell culture), the stock solution

can be sterilized by passing it through a 0.22 µm syringe filter into a new sterile tube. Note

that this may result in some loss of the solution.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or

cryovials.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Protocol 2: Storage and Handling of Asandeutertinib
Stock Solutions
Short-Term Storage (up to 2 weeks):

Store aliquots at 4°C.

Intermediate-Term Storage (up to 1 month):

Store aliquots at -20°C.

Long-Term Storage (6 months to 1 year):

For maximum stability, store aliquots at -80°C.

Handling for Use:

When ready to use, remove a single aliquot from the freezer.
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Allow the aliquot to thaw completely at room temperature.

Briefly vortex the tube to ensure a homogenous solution before making further dilutions.

It is recommended to prepare fresh working solutions from the stock solution on the day of

use.

Avoid repeated freeze-thaw cycles of the stock solution.

Visualizations
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Asandeutertinib Stock Solution Workflow

Preparation

Storage

Usage

Start: Asandeutertinib Powder

Equilibrate Vial to Room Temp

Weigh Powder

Add DMSO

Vortex to Dissolve

Sonicate (if needed)

Aliquot into Single-Use Tubes

If fully dissolved

Short-Term
(≤ 2 weeks)

4°C

Mid-Term
(≤ 1 month)

-20°C

Long-Term
(≤ 1 year)

-80°C

Thaw Aliquot at Room Temp

Vortex Before Use

Prepare Working Dilutions

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for Asandeutertinib stock solution preparation, storage, and use.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15572018?utm_src=pdf-body-img
https://www.benchchem.com/product/b15572018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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